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Compound of Interest

Compound Name: 4-(2-Aminoethyl)pyridine

Cat. No.: B079904 Get Quote

Technical Guide: 4-(2-Aminoethyl)pyridine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the fundamental physicochemical

properties of 4-(2-Aminoethyl)pyridine, a pyridine derivative of interest in various research

and development applications.

Core Molecular Information
4-(2-Aminoethyl)pyridine, also known as 4-Pyridineethanamine, is a chemical compound with

the CAS Registry Number 13258-63-4.[1][2] Its structure consists of a pyridine ring substituted

at the 4-position with an aminoethyl group.

Physicochemical Data Summary
The key quantitative identifiers and properties of 4-(2-Aminoethyl)pyridine are summarized in

the table below for easy reference.
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Property Value Source

Molecular Formula C₇H₁₀N₂ NIST, Sigma-Aldrich[1][2][3]

Molecular Weight 122.1677 g/mol NIST[1][2]

122.17 g/mol
Sigma-Aldrich, SCBT[3][4][5]

[6]

CAS Registry Number 13258-63-4 NIST[1][2]

Boiling Point 104 °C at 9 mmHg Sigma-Aldrich[3][5][6]

Density 1.0238 g/mL at 25 °C Sigma-Aldrich[3][6]

Refractive Index n20/D 1.5380 Sigma-Aldrich[3][5]

InChI Key
IDLHTECVNDEOIY-

UHFFFAOYSA-N
NIST[1][2]

Structural and Identification Data
The following diagram illustrates the key identifiers and structural information for 4-(2-
Aminoethyl)pyridine.

Chemical Identity

Structural Descriptors
4-(2-Aminoethyl)pyridine

C₇H₁₀N₂

 has

122.17 g/mol has

13258-63-4 is

SMILES:
NCCc1ccncc1

InChIKey:
IDLHTECVNDEOIY-UHFFFAOYSA-N
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Diagram of 4-(2-Aminoethyl)pyridine's identifiers.

Experimental Protocols and Workflows
Detailed experimental protocols for specific applications involving 4-(2-Aminoethyl)pyridine
are highly dependent on the research context (e.g., synthesis, derivatization, biological

screening) and are typically developed and optimized by the investigating laboratory. Public

databases for simple chemical compounds do not generally contain specific, detailed

experimental methodologies.

However, a general workflow for the quality control and characterization of a supplied sample

of 4-(2-Aminoethyl)pyridine would logically follow the steps outlined below.
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Identity Tests

Purity Analysis

Receive Sample
(4-(2-Aminoethyl)pyridine)

Visual Inspection
(Color, Physical State)

Identity Confirmation

Mass Spectrometry
(Confirm Molecular Weight)

NMR Spectroscopy
(Confirm Structure)

Purity Assessment

Chromatography
(e.g., GC, HPLC)

Titration
(for amine content)

Final Approval for Use

Click to download full resolution via product page

General workflow for chemical characterization.

Signaling Pathways
4-(2-Aminoethyl)pyridine is a small organic molecule and is not known to be a component of

established biological signaling pathways in the same manner as endogenous proteins or

signaling molecules. Its biological effects, if any, would need to be determined through specific
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pharmacological or biochemical studies to identify its molecular targets and downstream

consequences. Therefore, a signaling pathway diagram is not applicable for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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